Cas no 846551-86-8 (1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid structure
846551-86-8 structure
Product Name:1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
CAS No:846551-86-8
MF:C12H15NO3
MW:221.252403497696
CID:2120624
Update Time:2023-08-04

1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
    • XWRXRROAIDLLKW-UHFFFAOYSA-N
    • 1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 3-Pyridinecarboxylicacid,1-cyclohexyl-1,6-dihydro-6-oxo-
    • 3-Pyridinecarboxylic acid, 1-cyclohexyl-1,6-dihydro-6-oxo-
    • Inchi: 1S/C12H15NO3/c14-11-7-6-9(12(15)16)8-13(11)10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
    • InChI Key: XWRXRROAIDLLKW-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Topological Polar Surface Area: 57.6
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